Cas no 842140-07-2 (Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio-)

Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio- structure
842140-07-2 structure
Product name:Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio-
CAS No:842140-07-2
MF:C22H29N5O4S
MW:459.561763525009
CID:1821484

Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio- Chemical and Physical Properties

Names and Identifiers

    • Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio-
    • Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio- (9CI)
    • Inchi: 1S/C22H29N5O4S/c1-3-13(2)9-23-22-26-16-19(27(22)21-18(30)17(29)15(10-28)31-21)24-12-25-20(16)32-11-14-7-5-4-6-8-14/h4-8,12-13,15,17-18,21,28-30H,3,9-11H2,1-2H3,(H,23,26)/t13?,15-,17-,18-,21-/m1/s1
    • InChI Key: IQCRGCZEJFBSRU-OHYWOBESSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)SCC3=CC=CC=C3)N=C2NCC(C)CC)[C@H](O)[C@@H]1O

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Melting Point: 129 °C
  • Boiling Point: 712.0±70.0 °C(Predicted)
  • pka: 13.06±0.70(Predicted)

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